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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-nitroaniline

Cat. No.: B1282728 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromo-2-chloro-6-nitroaniline (CAS:

34033-41-5) has been identified from ChemScene (Catalog No.: CS-0060183); however, the

complete document with detailed disposal instructions was not publicly accessible. The

following procedures are therefore based on established best practices for the disposal of

hazardous halogenated and nitrated organic compounds, supplemented by data from

structurally similar chemicals. It is imperative for all personnel to consult their institution's

Environmental Health and Safety (EHS) department and obtain the full SDS from the supplier

for definitive guidance before handling or disposing of this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals, offering a procedural, step-by-step plan for the safe disposal

of 4-Bromo-2-chloro-6-nitroaniline. Strict adherence to these protocols is crucial for ensuring

laboratory safety and maintaining environmental compliance.

Anticipated Hazards and Required Personal
Protective Equipment (PPE)
Based on the hazard profiles of analogous compounds such as 4-Bromo-2-nitroaniline and 2-

Bromo-6-chloro-4-nitroaniline, 4-Bromo-2-chloro-6-nitroaniline should be handled as a

hazardous substance with the following potential risks:

Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][2]
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Irritation: Causes skin irritation and serious eye irritation.[1][2]

Respiratory Effects: May cause respiratory irritation.[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound:

Eye Protection: Chemical safety goggles or a full-face shield.

Hand Protection: Chemically resistant gloves, such as nitrile.

Body Protection: A laboratory coat and closed-toe shoes are required.

Respiratory Protection: All handling of this solid compound should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.

Chemical and Physical Data Summary
The table below summarizes key data for 4-Bromo-2-chloro-6-nitroaniline and a closely

related analog to provide a comparative overview.
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Property
4-Bromo-2-chloro-6-
nitroaniline

2-Bromo-6-chloro-4-
nitroaniline

CAS Number 34033-41-5 99-29-6

Molecular Formula C₆H₄BrClN₂O₂ C₆H₄BrClN₂O₂

Molecular Weight 251.47 g/mol 251.47 g/mol

Physical State Solid Yellow Crystalline Powder

Anticipated GHS Hazard

Statements

H302, H312, H315, H319,

H332
H315, H319

Anticipated UN Number
UN2811 (Toxic solid, organic,

n.o.s.)
UN2811[3]

Anticipated Hazard Class 6.1 (Toxic) 6.1[3]

Anticipated Packing Group III III[3]

Detailed Disposal Protocols
The proper disposal of 4-Bromo-2-chloro-6-nitroaniline is a critical aspect of laboratory safety

and environmental responsibility. The following step-by-step procedures should be followed.

Step 1: Waste Identification and Segregation
Categorization: 4-Bromo-2-chloro-6-nitroaniline must be classified as a halogenated

organic hazardous waste.

Segregation: It is crucial to segregate this waste stream. Do not mix it with non-hazardous

waste or other chemical waste categories, such as non-halogenated solvents, aqueous

solutions, or sharps.

Step 2: Waste Collection and Containment
Solid Waste: Collect pure solid 4-Bromo-2-chloro-6-nitroaniline and any materials grossly

contaminated with it (e.g., weighing boats, contaminated filter paper) in a dedicated,

chemically compatible, and sealable container.
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Contaminated Labware: Disposable items with trace contamination (e.g., gloves, wipes,

bench paper) should be collected in a separate, clearly labeled, sealed plastic bag or

container designated for solid hazardous waste.

Solutions: If the compound is in solution, it should be collected in a labeled, sealable, and

compatible liquid waste container. The solvent and an estimated concentration of the

compound must be clearly indicated on the label.

Labeling: All waste containers must be clearly and accurately labeled with the words

"Hazardous Waste," the full chemical name "4-Bromo-2-chloro-6-nitroaniline," and any

other components of the waste mixture.

Step 3: Storage
Designated Area: Store all waste containers in a designated and secure satellite

accumulation area.

Ventilation: The storage area must be well-ventilated.

Container Integrity: Ensure that all waste containers are kept tightly sealed when not in use

to prevent the release of vapors.

Step 4: Arranging for Disposal
Institutional Procedures: Follow your institution's specific procedures for the disposal of

hazardous waste. This typically involves submitting a hazardous waste pickup request

through the EHS department.

Documentation: Complete all required documentation accurately and thoroughly to ensure

the waste is handled and disposed of in compliance with all local, state, and federal

regulations.

Spill Management Protocol
In the event of a spill, the following immediate actions should be taken:

Evacuation and Ventilation: Evacuate all non-essential personnel from the immediate area

and ensure the space is well-ventilated. If the spill occurs within a fume hood, keep the hood
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running.

Containment: For minor spills, and only if you have been trained in spill response

procedures, contain the spill using a chemical spill kit or an appropriate absorbent material

like vermiculite.

Clean-up:

Wearing the appropriate PPE, carefully sweep or scoop the solid material into a

designated hazardous waste container.

If a solvent is present, use absorbent pads to clean the area.

Thoroughly decontaminate the spill area with a suitable cleaning agent.

Waste Disposal: All materials used for the clean-up, including absorbents and contaminated

PPE, must be disposed of as hazardous waste.

Reporting: Report the incident to your laboratory supervisor and the EHS department,

regardless of the spill's size.

Disposal Process Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 4-Bromo-2-chloro-6-nitroaniline.
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Disposal Workflow for 4-Bromo-2-chloro-6-nitroaniline
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Caption: Disposal workflow for 4-Bromo-2-chloro-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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